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In the rapidly advancing field of perovskite solar cells (PSCs), the hole transport material (HTM)

plays a pivotal role in achieving high power conversion efficiencies (PCE) and long-term

stability. For years, 2,2′,7,7′-tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9′-spirobifluorene,

commonly known as spiro-OMeTAD, has been the benchmark HTM. However, its complex

synthesis and high cost have driven the search for viable alternatives. One such promising

alternative is SDF-OMeTAD, a spiro[3.3]heptane-2,6-dispirofluorene based HTM. This guide

provides an objective comparison of SDF-OMeTAD and spiro-OMeTAD, supported by

experimental data, to assist researchers in selecting the appropriate HTM for their specific

applications.

Performance Comparison
The performance of perovskite solar cells is primarily evaluated by four key parameters: power

conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and

fill factor (FF). The following table summarizes the comparative performance of PSCs

fabricated with SDF-OMeTAD and spiro-OMeTAD as the hole transport layer.
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Parameter SDF-OMeTAD Spiro-OMeTAD Reference

Power Conversion

Efficiency (PCE)
~15.0% - 17.2% ~15.0% - 25.8% [1][2]

Open-Circuit Voltage

(Voc)
~1.00 V ~0.94 V - 1.18 V [3][4][5]

Short-Circuit Current

Density (Jsc)
~21.5 mA/cm²

~23.89 mA/cm² -

26.18 mA/cm²
[3][4][5]

Fill Factor (FF) ~0.70 ~0.78 - 0.82 [3][4][6]

Note: The performance of spiro-OMeTAD can vary significantly based on the use of dopants

and additives.

Molecular Structures
The distinct molecular architectures of SDF-OMeTAD and spiro-OMeTAD influence their

physical and electronic properties.

SDF-OMeTAD

spiro-OMeTAD
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Molecular structures of SDF-OMeTAD and spiro-OMeTAD.
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SDF-OMeTAD is based on a spiro[3.3]heptane-2,6-dispirofluorene core, which is reported to

be synthesized via a more straightforward two-step reaction compared to the multi-step

synthesis of spiro-OMeTAD.[7] This simpler synthesis route can potentially lead to a lower

production cost for SDF-OMeTAD.

Device Architecture
Both SDF-OMeTAD and spiro-OMeTAD are typically employed as the hole transport layer

(HTL) in n-i-p (conventional) perovskite solar cell architectures.

Perovskite Solar Cell Architecture (n-i-p)

Transparent Conductive Oxide (TCO)

Electron Transport Layer (ETL)

Perovskite Absorber Layer

Hole Transport Layer (HTL)

Metal Contact (e.g., Au, Ag)

Click to download full resolution via product page

Typical n-i-p architecture of a perovskite solar cell.

Experimental Protocols
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The fabrication of efficient perovskite solar cells requires precise control over each layer's

deposition. Below are typical experimental protocols for fabricating PSCs with either SDF-

OMeTAD or spiro-OMeTAD as the HTL.

Substrate Preparation
Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass substrates are

sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and

isopropanol for 15 minutes each.[8]

The cleaned substrates are then dried with a nitrogen stream and treated with UV-ozone for

15 minutes to remove any organic residues and improve the wettability of the surface.[8]

Deposition of Electron Transport Layer (ETL)
A compact layer of an n-type semiconductor, commonly SnO₂ or TiO₂, is deposited onto the

TCO substrate. For instance, a SnO₂ colloidal precursor solution can be spin-coated at 4000

rpm for 30 seconds, followed by annealing at 150 °C for 15 minutes.[8]

Perovskite Layer Deposition (Two-Step Method)
A solution of lead iodide (PbI₂) in a solvent mixture of DMF and DMSO (e.g., 9:1 v/v) is spin-

coated onto the ETL.[8] The substrate is then annealed at a low temperature (e.g., 70 °C) for

a short duration (e.g., 1 minute).[8]

A solution containing a mixture of organic cations (e.g., formamidinium iodide - FAI, and

methylammonium chloride - MACl) in isopropanol is then spin-coated onto the PbI₂ film.[9]

The substrate is subsequently annealed at a higher temperature (e.g., 150 °C) for a longer

duration (e.g., 15 minutes) to facilitate the conversion to the perovskite crystal structure.[9]

Hole Transport Layer (HTL) Deposition
For Spiro-OMeTAD:

A solution of spiro-OMeTAD is prepared in a solvent like chlorobenzene.[10]
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To enhance its conductivity and hole mobility, dopants such as lithium

bis(trifluoromethanesulfonyl)imide (Li-TFSI) and additives like 4-tert-butylpyridine (t-BP) are

typically added to the solution.[2][10]

The spiro-OMeTAD solution is then spin-coated onto the perovskite layer at a speed of

around 4000 rpm for 30 seconds.[10]

For SDF-OMeTAD:

A solution of SDF-OMeTAD is prepared in a suitable solvent, similar to the protocol for spiro-

OMeTAD.

The solution is then spin-coated onto the perovskite layer. The optimal spin-coating

parameters may vary and need to be optimized for the specific SDF-OMeTAD formulation.

Deposition of Metal Contact
Finally, a metal contact, typically gold (Au) or silver (Ag), is deposited on top of the HTL via

thermal evaporation through a shadow mask to define the active area of the solar cell.[10]

Stability
The long-term stability of perovskite solar cells is a critical factor for their commercialization.

While spiro-OMeTAD has been extensively studied, its stability can be compromised by the

hygroscopic nature of the commonly used dopant, Li-TFSI.[11][12] This can lead to moisture

ingress and degradation of the underlying perovskite layer.[13] The stability of SDF-OMeTAD is

an active area of research, with its simpler core structure potentially offering different

degradation pathways and opportunities for improved intrinsic stability.

Synthesis and Cost
A significant advantage of SDF-OMeTAD is its reported two-step synthesis, which is a

considerable simplification compared to the multi-step synthesis of spiro-OMeTAD.[7] This

streamlined synthesis process has the potential to significantly reduce the manufacturing cost

of the HTM, a crucial factor for the commercial viability of perovskite solar cell technology.

Conclusion
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SDF-OMeTAD emerges as a promising and cost-effective alternative to the well-established

spiro-OMeTAD for use in perovskite solar cells. While spiro-OMeTAD, particularly when doped,

currently demonstrates higher power conversion efficiencies in champion cells, SDF-OMeTAD

offers comparable performance with the significant advantage of a simpler and potentially more

economical synthesis route. Further research into the optimization of SDF-OMeTAD

formulations and a deeper understanding of its long-term stability are crucial next steps. The

choice between these two HTMs will ultimately depend on the specific requirements of the

application, balancing the need for the highest possible efficiency with considerations of cost

and scalability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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